2,6-Methano-1H-pyrrolizine-8-carbonitrile,hexahydro-,stereoisomer(9CI)
2,6-Methano-1H-pyrrolizine-8-carbonitrile,hexahydro-,stereoisomer(9CI)
Brand Name:
Vulcanchem
CAS No.:
160080-06-8
VCID:
VC0069396
InChI:
InChI=1S/C33H40N6O4/c1-41-29-19-16-24(31-27-12-6-7-13-28(27)33(40)39(36-31)25-10-4-2-3-5-11-25)22-30(29)43-21-9-8-20-42-26-17-14-23(15-18-26)32-34-37-38-35-32/h6-7,14-19,22,25,27-28H,2-5,8-13,20-21H2,1H3,(H,34,35,37,38)/t27-,28+/m0/s1
SMILES:
COC1=C(C=C(C=C1)C2=NN(C(=O)C3C2CC=CC3)C4CCCCCC4)OCCCCOC5=CC=C(C=C5)C6=NNN=N6
Molecular Formula:
C33H40N6O4
Molecular Weight:
584.721
2,6-Methano-1H-pyrrolizine-8-carbonitrile,hexahydro-,stereoisomer(9CI)
CAS No.: 160080-06-8
Main Products
VCID: VC0069396
Molecular Formula: C33H40N6O4
Molecular Weight: 584.721
| CAS No. | 160080-06-8 |
|---|---|
| Product Name | 2,6-Methano-1H-pyrrolizine-8-carbonitrile,hexahydro-,stereoisomer(9CI) |
| Molecular Formula | C33H40N6O4 |
| Molecular Weight | 584.721 |
| IUPAC Name | (4aS,8aR)-2-cycloheptyl-4-[4-methoxy-3-[4-[4-(2H-tetrazol-5-yl)phenoxy]butoxy]phenyl]-4a,5,8,8a-tetrahydrophthalazin-1-one |
| Standard InChI | InChI=1S/C33H40N6O4/c1-41-29-19-16-24(31-27-12-6-7-13-28(27)33(40)39(36-31)25-10-4-2-3-5-11-25)22-30(29)43-21-9-8-20-42-26-17-14-23(15-18-26)32-34-37-38-35-32/h6-7,14-19,22,25,27-28H,2-5,8-13,20-21H2,1H3,(H,34,35,37,38)/t27-,28+/m0/s1 |
| Standard InChIKey | DNDNLFXKQSTINI-WUFINQPMSA-N |
| SMILES | COC1=C(C=C(C=C1)C2=NN(C(=O)C3C2CC=CC3)C4CCCCCC4)OCCCCOC5=CC=C(C=C5)C6=NNN=N6 |
| Last Modified | Aug 20 2021 |
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